![molecular formula C5H10N4 B1455609 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine CAS No. 34392-57-9](/img/structure/B1455609.png)
2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine
Overview
Description
2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine, also known as MTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MTA is a triazole derivative that is structurally similar to other compounds used in medicinal chemistry, such as azoles and imidazoles. In
Scientific Research Applications
2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine has been found to have potential applications in various fields of scientific research, including medicinal chemistry, agriculture, and materials science. In medicinal chemistry, 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine has been studied for its potential use as an antifungal and antibacterial agent. In agriculture, 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine has been explored for its potential use as a plant growth regulator. In materials science, 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine has been studied for its potential use in the synthesis of metal-organic frameworks.
Mechanism of Action
The mechanism of action of 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes in fungi and bacteria. 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine has been found to be particularly effective against Candida albicans, a common fungal pathogen.
Biochemical and Physiological Effects:
2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine has been found to have a low toxicity profile and does not have any known side effects. In vitro studies have shown that 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine can inhibit the growth of various fungi and bacteria, including Candida albicans, Aspergillus fumigatus, and Escherichia coli.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine in lab experiments is its low toxicity profile, which makes it a safe and effective alternative to other compounds that may have adverse effects. However, 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine may not be suitable for certain experiments that require higher purity compounds or specific chemical properties.
Future Directions
There are several future directions for research on 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine. One area of focus could be the development of more efficient and cost-effective synthesis methods for 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine. Another area of focus could be the exploration of 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine's potential as a plant growth regulator in agriculture. Additionally, further studies could be conducted to better understand the mechanism of action of 2-(1-Methyl-1H-1,2,4-triazol-3-yl)ethanamine and its potential applications in medicinal chemistry.
properties
IUPAC Name |
2-(1-methyl-1,2,4-triazol-3-yl)ethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N4/c1-9-4-7-5(8-9)2-3-6/h4H,2-3,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWBQALHNZUKXHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=N1)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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